Cas no 58576-75-3 (5'-Adenylic acid, 2-(pentylthio)-)
58576-75-3 structure
Product Name:5'-Adenylic acid, 2-(pentylthio)-
CAS No:58576-75-3
MF:C15H24N5O7PS
MW:449.419122695923
CID:341599
PubChem ID:9981047
Update Time:2025-04-19
5'-Adenylic acid, 2-(pentylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid, 2-(pentylthio)-
- [(2R,3S,4R,5R)-5-(6-amino-2-pentylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- DTXSID30433625
- ((2R,3S,4R,5R)-5-(6-Amino-2-(pentylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
- 58576-75-3
-
- Inchi: 1S/C15H24N5O7PS/c1-2-3-4-5-29-15-18-12(16)9-13(19-15)20(7-17-9)14-11(22)10(21)8(27-14)6-26-28(23,24)25/h7-8,10-11,14,21-22H,2-6H2,1H3,(H2,16,18,19)(H2,23,24,25)/t8-,10-,11-,14-/m1/s1
- InChI Key: TZHBLDDWRGIZCN-IDTAVKCVSA-N
- SMILES: S(CCCCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)N
Computed Properties
- Exact Mass: 449.11362
- Monoisotopic Mass: 449.11340629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 211Ų
Experimental Properties
- PSA: 186.07
5'-Adenylic acid, 2-(pentylthio)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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